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Compound of Interest

Compound Name: 2-(Pentyloxy)ethanol

Cat. No.: B1594470 Get Quote

Essential Safety and Handling Guide for 2-
(Pentyloxy)ethanol
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

2-(Pentyloxy)ethanol. Adherence to these guidelines is essential for ensuring laboratory

safety and minimizing risk.

Understanding the Hazards
2-(Pentyloxy)ethanol, a member of the glycol ether family, presents several potential hazards.

It is known to cause skin and eye irritation, and may lead to respiratory irritation if inhaled.[1]

Glycol ethers as a class are volatile organic compounds (VOCs) and can be combustible or

flammable.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-
(Pentyloxy)ethanol to prevent exposure.

2.1. Hand Protection:
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Chemical-resistant gloves are required. Based on chemical resistance charts for similar

solvents, Nitrile or Neoprene gloves are recommended. It is crucial to check the manufacturer's

specifications for breakthrough times and to change gloves frequently, especially after a spill or

splash.

2.2. Eye and Face Protection:

Safety glasses with side shields are the minimum requirement. For operations with a higher risk

of splashing, chemical safety goggles and a face shield should be worn.

2.3. Skin and Body Protection:

A laboratory coat is required. For larger quantities or in situations with a high risk of splashing,

a chemical-resistant apron should also be worn.

2.4. Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. If

ventilation is inadequate or if there is a risk of generating aerosols, a respirator with an

appropriate organic vapor cartridge should be used.

Safe Handling and Storage
Ventilation: Always handle 2-(Pentyloxy)ethanol in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of vapors.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.

First Aid Measures
Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and water for

at least 15 minutes. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Leak Procedures
In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all ignition

sources. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

suitable, labeled container for disposal.

Disposal Plan
6.1. Chemical Disposal:

2-(Pentyloxy)ethanol waste must be disposed of as hazardous waste. Do not pour it down the

drain.[2] One approved method for the disposal of glycol ethers is incineration in a licensed

chemical incinerator.[3] All local, state, and federal regulations for hazardous waste disposal

must be followed.

6.2. Contaminated PPE Disposal:
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All disposable PPE (gloves, etc.) that has come into contact with 2-(Pentyloxy)ethanol should

be considered contaminated and disposed of as hazardous waste.

Quantitative Data Summary
Property Value

GHS Hazard Statements

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation[1]

Recommended Glove Materials Nitrile, Neoprene

Operational Workflow
The following diagram outlines the standard operating procedure for the safe handling of 2-
(Pentyloxy)ethanol.

Caption: A flowchart illustrating the procedural steps for the safe handling of 2-
(Pentyloxy)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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